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acid

CAS No.: 405278-63-9

Cat. No.: B2644694

Get Quote

Executive Summary
2-(1H-pyrazole-3-amido)benzoic acid (Molecular Weight: 231.21 g/mol ) represents a class of

"privileged scaffolds" in medicinal chemistry, combining an anthranilic acid core with a pyrazole

moiety.[1][2] Its solid-state behavior is dominated by strong intermolecular hydrogen bonding,

leading to high-melting crystalline forms with limited aqueous solubility.

This guide provides a technical protocol for characterizing this compound using X-ray

diffraction (XRD), comparing its physicochemical profile against common pharmaceutical

alternatives (salts and co-crystals) to optimize bioavailability and processing.

Part 1: Chemical & Crystallographic Profile
1.1 Structural Identity

IUPAC Name: 2-[(1H-pyrazol-3-ylcarbonyl)amino]benzoic acid

CAS Number: 405278-63-9[1][2][3]
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Core Motif: Anthranilic diamide precursor.

Key Functionality:

Donor/Acceptor Sites: The secondary amide (-NH-CO-) and the carboxylic acid (-COOH)

act as primary supramolecular synthons.

Conformational Lock: An intramolecular hydrogen bond between the amide N-H and the

carboxylic carbonyl typically locks the molecule into a planar conformation, enhancing

crystal packing efficiency.

1.2 Expected Crystal Packing (The "Product")
Based on structural analogs (e.g., substituted anthranilic diamides and pyrazole-benzoic acid

derivatives), the free acid crystallizes in centrosymmetric space groups (typically P2₁/c or P-1).

Primary Motif: Carboxylic acid homodimers (

graph set).

Secondary Motif: Pyrazole N-H...O interactions linking dimers into 1D tapes or 2D sheets.

Lattice Energy: High, resulting in high melting points (>250°C) and poor dissolution rates.

Part 2: Comparative Analysis (Alternatives)
To improve the "druggability" of this scaffold, researchers must compare the Free Acid (Parent)

against Salt Forms and Co-crystals.

Table 1: Comparative Physicochemical Profile
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Feature Free Acid (Parent)
Alternative A:

Sodium Salt

Alternative B: Co-

crystal (e.g., with

Urea)

Crystallinity High (Needles/Plates)
Moderate to Low

(often hygroscopic)
High (Blocky)

Melting Point High (>250°C)
Decomposes before

melting

Intermediate

(adjustable)

Aqueous Solubility Low (< 0.1 mg/mL) High (> 10 mg/mL)
Moderate (0.5 - 5

mg/mL)

PXRD Signature
Sharp, distinct Bragg

peaks

Broad halos (if

amorphous) or shifted

peaks

Unique peaks

(different from both

components)

Stability
Excellent (Chemically

inert)

Prone to

disproportionation at

low pH

Good (depends on co-

former)

Part 3: Experimental Protocols
3.1 Crystallization Strategy (Methodology)
The high polarity of the amide and acid groups requires polar aprotic solvents or alcohol

mixtures.

Protocol:

Dissolution: Dissolve 100 mg of crude 2-(1H-pyrazole-3-amido)benzoic acid in 5 mL of

warm DMF or DMSO.

Anti-solvent Addition: Slowly diffuse Ethanol or Water into the solution at room temperature.

Nucleation: Allow to stand for 48-72 hours.

Note: Rapid precipitation yields microcrystalline powder suitable for PXRD but not SC-

XRD.
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Harvesting: Filter crystals and wash with cold ethanol.

3.2 X-Ray Diffraction Data Collection
Single Crystal XRD (SC-XRD):

Source: Mo K

(

= 0.71073 Å) or Cu K

(

= 1.54184 Å) for small organic molecules.

Temperature: Collect at 100 K to reduce thermal motion of the pyrazole ring.

Refinement: Watch for disorder in the pyrazole tautomers (N-H position).

Powder XRD (PXRD) for Phase Identification:

Range: 2

= 3° to 40°.

Step Size: 0.02°.

Divergence Slit: Automatic or Fixed (0.5°).

Diagnostic Peaks: Look for low-angle peaks (

) indicative of large d-spacing in solvates.

Part 4: Visualization of Workflows
Figure 1: Polymorph Screening & Characterization Workflow
This diagram illustrates the decision matrix for selecting the optimal solid form.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2644694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude 2-(1H-pyrazole-3-amido)benzoic acid

Solubility Assessment
(Water, MeOH, DMF)

Recrystallization
(Slow Evap / Cooling)

Low Solubility

Salt Screening
(Na+, K+, Meglumine)

Enhance Bioavailability

Single Crystal XRD
(Structure Solution)

Good Crystal

Powder XRD
(Phase ID)

Microcrystalline

Comparative Analysis
(Stability vs. Solubility)

Select Lead Form

Click to download full resolution via product page

Caption:Workflow for isolating and characterizing the optimal solid-state form of the target

scaffold.

Figure 2: Supramolecular Synthon Analysis
This diagram details the hydrogen bonding logic typically observed in this class of crystals.
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Caption:Schematic of primary hydrogen bonding motifs: Acid dimers and Amide-Pyrazole

chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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